Cas no 923-17-1 (S,R-Lactyllactic Acid)

• Product Name: S,R-Lactyllactic Acid
• CAS No: 923-17-1
• MF: C₆H₁₀O₅
• MW: 162.140602588654
• CID: 4323234
• PubChem ID: 10034905
• Update Time: 2025-06-26

S,R-Lactyllactic Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-hydroxy-, (1S)-1-carboxyethyl ester, (2S)-
• S,R-Lactyllactic Acid
• L-Lactic acid dimer
• L-Lactyl-L-lactic acid
• L-lactic acid lactate
• 26T86KT372
• Lactic acid lactate, L-
• 923-17-1
• Q27254127
• UNII-26T86KT372
• S,S-lactyllactic acid

• Inchi： 1S/C6H10O5/c1-3(7)6(10)11-4(2)5(8)9/h3-4,7H,1-2H3,(H,8,9)/t3-,4-/m0/s1
• InChI Key： OZZQHCBFUVFZGT-IMJSIDKUSA-N
• SMILES： C(O[C@H](C(O)=O)C)(=O)[C@@H](O)C

Computed Properties

• Exact Mass: 162.05282342Da
• Monoisotopic Mass: 162.05282342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Solubility: Dichloromethane; Ethanol; Methanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on S,R-Lactyllactic Acid

Introduction to S,R-Lactyllactic Acid (CAS No: 923-17-1) and Its Emerging Applications in Modern Science

S,R-Lactyllactic Acid, chemically designated as (S)-(-)-lactyl-lactic acid, is a naturally occurring dihydroxy acid with the molecular formula C₃H₆O₃. Its CAS number 923-17-1 uniquely identifies it as a specific enantiomer, distinguishing it from its optical isomer, (R)-(+)-lactic acid, which is more commonly studied and utilized in industrial applications. This compound has garnered significant attention in recent years due to its versatile biological properties and potential applications in pharmaceuticals, biodegradable materials, and nutraceuticals.

The stereochemistry of S,R-Lactyllactic Acid plays a crucial role in its biological activity. Unlike its counterpart, (R)-lactic acid, which is primarily known for its role in muscle metabolism and lactate fermentation, the S,R-isomer exhibits distinct pharmacological and metabolic effects. Research has demonstrated that this enantiomer possesses enhanced bioavailability and reduced side effects, making it an attractive candidate for therapeutic development.

In the realm of pharmaceutical research, S,R-Lactyllactic Acid has been explored for its potential as a precursor in the synthesis of novel drug molecules. Its chiral center allows for the development of enantiopure compounds that can interact more selectively with biological targets. Recent studies have highlighted its role in the synthesis of protease inhibitors and anti-inflammatory agents, where the precise stereochemistry of the molecule is critical for efficacy.

One of the most promising applications of S,R-Lactyllactic Acid is in the field of regenerative medicine. The compound has been shown to promote cell proliferation and tissue repair when used in controlled-release formulations. This property makes it an ideal candidate for wound healing dressings and tissue engineering scaffolds. Additionally, its biodegradable nature aligns with the growing demand for environmentally friendly medical products.

The production of S,R-Lactyllactic Acid has also seen advancements due to modern biotechnological techniques. Fermentation processes using engineered bacteria or yeast have improved yield and purity, making large-scale production more feasible. These advancements have not only reduced costs but also enhanced the accessibility of this valuable compound for research and commercial applications.

In the area of nutraceuticals, S,R-Lactyllactic Acid has been studied for its potential health benefits. Unlike traditional lactic acid, which can cause gastrointestinal discomfort at high doses, the S,R-isomer has demonstrated improved tolerability. Studies suggest that it may support gut health by modulating gut microbiota composition, potentially leading to applications in probiotic formulations and digestive health supplements.

The environmental impact of using S,R-Lactyllactic Acid cannot be overlooked. As a bio-based compound derived from renewable resources such as corn starch or sugarcane, it offers a sustainable alternative to petroleum-derived chemicals. Its biodegradability ensures that it does not contribute to long-term environmental pollution, aligning with global efforts to reduce carbon footprints and promote green chemistry principles.

Recent breakthroughs in synthetic chemistry have also expanded the utility of S,R-Lactyllactic Acid beyond traditional applications. Researchers have developed novel catalytic systems that enable efficient transformations of this compound into high-value chemicals used in fragrances, polymers, and specialty materials. These innovations highlight the compound's versatility and its potential to drive innovation across multiple industries.

The regulatory landscape for S,R-Lactyllactic Acid continues to evolve as its applications expand. Regulatory bodies are increasingly recognizing the benefits of enantiopure compounds like this one, leading to streamlined approval processes for new formulations. This positive trend bodes well for future commercialization efforts and market adoption.

Looking ahead, the future prospects for S,R-Lactyllactic Acid appear bright. Ongoing research is uncovering new biological activities and synthetic pathways that could further enhance its utility. Collaborative efforts between academia and industry are expected to accelerate development timelines and bring innovative products to market faster than ever before.